1-(4-chlorophenyl)-2-[5-(ethoxymethyl)-4-imino-2-methylpyrimidin-1(4H)-yl]ethanone

• Molecular Formula: C16H18ClN3O2
• Molecular Weight: 319.78 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-[5-(ethoxymethyl)-4-imino-2-methylpyrimidin-1-yl]ethanone
• InChI: InChI=1S/C16H18ClN3O2/c1-3-22-10-13-8-20(11(2)19-16(13)18)9-15(21)12-4-6-14(17)7-5-12/h4-8,18H,3,9-10H2,1-2H3
• InChI Key: PQWAJFSEMTXTJV-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=CN(C(=NC1=N)C)CC(=O)C2=CC=C(C=C2)Cl

Description

1-(4-chlorophenyl)-2-[5-(ethoxymethyl)-4-imino-2-methyl-1(4H)-pyrimidinyl]-1-ethanone is a complex organic compound with a unique structure that combines a chlorophenyl group with a pyrimidinyl moiety

Preparation Methods

The synthesis of 1-(4-chlorophenyl)-2-[5-(ethoxymethyl)-4-imino-2-methyl-1(4H)-pyrimidinyl]-1-ethanone involves multiple steps, typically starting with the preparation of the chlorophenyl and pyrimidinyl intermediates. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

1-(4-chlorophenyl)-2-[5-(ethoxymethyl)-4-imino-2-methyl-1(4H)-pyrimidinyl]-1-ethanone undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential interactions with biological macromolecules. In medicine, it could be investigated for its potential therapeutic properties. In industry, it may be used in the development of new materials or as a precursor for other chemical products.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-2-[5-(ethoxymethyl)-4-imino-2-methyl-1(4H)-pyrimidinyl]-1-ethanone involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

When compared to similar compounds, 1-(4-chlorophenyl)-2-[5-(ethoxymethyl)-4-imino-2-methyl-1(4H)-pyrimidinyl]-1-ethanone stands out due to its unique combination of functional groups. Similar compounds may include other chlorophenyl derivatives or pyrimidinyl compounds, each with their own distinct properties and applications. The uniqueness of this compound lies in its specific structure, which imparts unique chemical and biological properties.